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Compound of Interest

Compound Name: Glufosinate

CAS No.: 35597-44-5

Cat. No.: B1203652 Get Quote

A robust selection strategy is the cornerstone of successful plant transformation. Glufosinate,

the active ingredient in herbicides like Basta® and Liberty®, is a powerful selection agent, but

its efficacy hinges on a clear understanding of its mechanism of action and the corresponding

resistance mechanism conferred by the transgene.

Mechanism of Action: Glufosinate and Glutamine
Synthetase
Glufosinate is a non-selective, contact herbicide that functions by inhibiting glutamine

synthetase (GS), a critical enzyme in nitrogen metabolism.[1][2] GS is responsible for

converting glutamate and ammonia into glutamine.[2] Inhibition of this enzyme leads to a rapid

accumulation of toxic ammonia within the plant cell, which disrupts cellular function, inhibits

photosynthesis, and ultimately leads to cell death.[1][2][3][4]

The Resistance Mechanism: bar and pat Genes
Resistance to glufosinate in transgenic plants is conferred by the introduction of either the bar

(bialaphos resistance) gene from Streptomyces hygroscopicus or the pat (phosphinothricin

acetyltransferase) gene from Streptomyces viridochromogenes.[5][6][7][8] Both genes encode

the enzyme phosphinothricin acetyltransferase (PAT).[5][6][7] This enzyme detoxifies

glufosinate by acetylating it, converting it into a non-toxic compound that no longer inhibits

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1203652?utm_src=pdf-interest
https://www.benchchem.com/product/b1203652?utm_src=pdf-body
https://www.benchchem.com/product/b1203652?utm_src=pdf-body
https://www.benchchem.com/product/b1203652?utm_src=pdf-body
https://www.mda.state.mn.us/glufosinate-herbicide
https://ucanr.edu/site/herbicide-symptoms/glutamine-synthesis-inhibitors
https://ucanr.edu/site/herbicide-symptoms/glutamine-synthesis-inhibitors
https://www.mda.state.mn.us/glufosinate-herbicide
https://ucanr.edu/site/herbicide-symptoms/glutamine-synthesis-inhibitors
https://scholarworks.uark.edu/cgi/viewcontent.cgi?article=1049&context=csespub
https://www.researchgate.net/figure/A-new-understanding-on-the-mechanism-of-action-of-glufosinate-and-the-relationship_fig1_341173632
https://www.benchchem.com/product/b1203652?utm_src=pdf-body
https://www.agrofarmchemical.com/html_news/?63-Unveiling-the-Bar-Genes-Role-in-Herbicide-Resistance-Exploring-Glufosinate-Tolerant-Transgenic-Crops-63.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4819749/
https://www.researchgate.net/publication/223966087_Glufosinate_Ammonium_Selection_of_Transformed_Arabidopsis
https://pubmed.ncbi.nlm.nih.gov/22484686/
https://www.agrofarmchemical.com/html_news/?63-Unveiling-the-Bar-Genes-Role-in-Herbicide-Resistance-Exploring-Glufosinate-Tolerant-Transgenic-Crops-63.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4819749/
https://www.researchgate.net/publication/223966087_Glufosinate_Ammonium_Selection_of_Transformed_Arabidopsis
https://www.benchchem.com/product/b1203652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


glutamine synthetase.[5][6] The level of resistance in a transgenic plant is often proportional to

the expression and activity of the PAT enzyme.[6][9]
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Caption: A validated workflow for glufosinate-based transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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